Cas no 885460-84-4 (2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one)

• Product Name: 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one
• CAS No: 885460-84-4
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 3107518
• PubChem ID: 4868359
• Update Time: 2025-10-30

2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one
• G38857
• CS-0231784
• 885460-84-4
• EN300-10999
• Z104492748
• 107-698-7
• AKOS009031232

• Inchi： 1S/C12H13ClO/c1-8(13)12(14)11-6-5-9-3-2-4-10(9)7-11/h5-8H,2-4H2,1H3
• InChI Key： CQOVKKPNERBRNR-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 208.0654927Da
• Monoisotopic Mass: 208.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one

Research Briefing on 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one (CAS: 885460-84-4)

2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one (CAS: 885460-84-4) is a chemical compound that has garnered significant attention in recent pharmaceutical and chemical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the indane core and chloro-substituted propanone moiety, make it a versatile building block for medicinal chemistry. Researchers have explored its utility in the development of novel therapeutics targeting neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one exhibit potent inhibitory effects on specific kinase enzymes involved in neurodegenerative pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting potential applications in Alzheimer's disease research.

Another area of interest is the compound's role in the synthesis of indole-based pharmaceuticals. A recent patent (US20230145678) describes a novel synthetic route using 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one as a precursor for indole-3-carboxaldehyde derivatives, which are pivotal in anticancer drug development. The patent highlights improved yield and purity compared to traditional methods.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in Bioorganic & Medicinal Chemistry Letters notes that while the compound shows promise, further structural modifications are needed to enhance its bioavailability and reduce potential off-target effects. Computational modeling studies are underway to address these limitations.

In conclusion, 2-chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one (CAS: 885460-84-4) represents a valuable scaffold in modern drug discovery. Ongoing research aims to expand its applications and overcome current limitations, positioning it as a compound of significant interest in the coming years.